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Compound of Interest

Compound Name: 7-Hydroxyflavone

Cat. No.: B191518

This guide provides crucial safety and logistical information for the handling of 7-
Hydroxyflavone, tailored for researchers, scientists, and drug development professionals. The
following procedures are based on current safety data sheets and are intended to ensure the
safe handling, use, and disposal of this compound.

Hazard Identification

7-Hydroxyflavone is classified with the following hazards:
e Causes skin irritation.[1][2][3]

o Causes serious eye irritation.[1][2][3]

e May cause respiratory irritation.[1][2][3][4]

It is a combustible solid material.[3][4]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety when
handling 7-Hydroxyflavone. The following table summarizes the recommended equipment.
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles with

side shields or a face shield.[5]

[6]

To prevent eye irritation from

dust or splashes.[5]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile or Neoprene) and
a lab coat.[5][6]

To prevent skin contact and

subsequent irritation.[5]

Respiratory Protection

Work in a well-ventilated area
or under a chemical fume
hood.[5] A NIOSH/MSHA
approved N95 dust mask or
higher may be necessary if
dust is generated and
engineering controls are

insufficient.[5]

To avoid inhalation of dust and
potential respiratory tract

irritation.[5]

Procedural Guide for Handling and Disposal

A systematic approach is essential for the safe handling of 7-Hydroxyflavone from receipt

through disposal.

Step-by-Step Handling Protocol

e Receiving and Storage:

o Upon receipt, visually inspect the container for any signs of damage or leaks.

o Store the container in a cool, dry, and well-ventilated place, away from incompatible

materials such as strong oxidizers.[4][6][7]

o The recommended storage temperature is between 15-25 °C.[4]

o Keep the container tightly closed when not in use.[4][6][7]

o Preparation and Weighing:
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o All handling that may generate dust should be performed in a chemical fume hood or a
designated, well-ventilated area.[5]

o Before handling, ensure all necessary PPE is correctly worn.

o Minimize the creation of dust when weighing and transferring the solid material.

e Experimental Use:
o Avoid direct contact with skin and eyes.[8]
o Ensure adequate ventilation throughout the experiment.[7][8]

o After handling, wash hands and any exposed skin thoroughly with soap and water.[8]

Emergency and First Aid Procedures

Exposure Route First Aid Measure

Immediately rinse the eyes with plenty of water
Eye Contact for at least 15 minutes, also under the eyelids.

Seek medical attention.[7]

Wash the affected area immediately with plenty
Skin Contact of soap and water. If skin irritation occurs, seek

medical advice.[8][9]

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.

Seek medical attention.[7][8]

Do NOT induce vomiting. Rinse the mouth with

Ingestion water and seek immediate medical attention.[7]

[8]

Spill and Disposal Plan

Proper management of spills and waste is critical for laboratory and environmental safety.

e Spill Response:
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o For small powder spills, avoid generating dust.[7][8] Carefully sweep up the material and
place it into a suitable, sealed container for disposal.[7][8]

o Ensure adequate ventilation during cleanup.[7][8]

o Waste Disposal Protocol:

o Solid Waste: All contaminated consumables, such as gloves, weighing papers, and paper
towels, must be collected in a designated and clearly labeled hazardous waste container.

[5]

o Chemical Waste: Unused 7-Hydroxyflavone and any solutions containing it must be
treated as hazardous waste.[4]

o Container Labeling: All waste containers must be clearly labeled as "Hazardous Waste"
and include the full chemical name, "7-Hydroxyflavone".[5]

o Disposal Procedure: Dispose of all waste in accordance with local, regional, and national
environmental regulations. Do not dispose of this chemical down the drain or in regular
trash.[4][5] Contact your institution's environmental health and safety (EHS) office for
guidance on proper disposal procedures.[5]

Workflow for Safe Handling and Disposal

The following diagram illustrates the key procedural steps for safely managing 7-
Hydroxyflavone in a laboratory setting.
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Workflow for the safe handling and disposal of 7-Hydroxyflavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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